Cas no 1085-32-1 (5-Isoxazolecarboxylicacid, 3-methyl-, 2-(phenylmethyl)hydrazide)

• Product Name: 5-Isoxazolecarboxylicacid, 3-methyl-, 2-(phenylmethyl)hydrazide
• CAS No: 1085-32-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 178150
• PubChem ID: 14141
• Update Time: 2025-04-19

5-Isoxazolecarboxylicacid, 3-methyl-, 2-(phenylmethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid, 3-methyl-, 2-(phenylmethyl)hydrazide
• N'-benzyl-3-methyl-1,2-oxazole-5-carbohydrazide
• 1087-S
• 1-Benzyl-2-(3-methylisoxazol-5-yl)-carbonyl hydrazine
• 1-Benzyl-2-< (3-methyl-5-isoxazolyl)> carbonylhydrazin
• 3-methyl-isoxazole-5-carboxylic acid
• 5-ISOXAZOLECARBOXYLIC ACID, 3-METHYL-, 2-BENZYLHYDRAZIDE
• AC1L237T
• BRN 0884217
• LS-86608
• N-benzyl-N'-< 3-methyl-isoxazolyl-(5)-carbonyl> hydrazin
• N-Benzyl-N'-< 3-methyl-isoxazolyl-(5)-carbonyl> -hydrazin
• N'-Benzyl-3-methylisoxazole-5-carbohydrazide
• DTXSID40148571
• 3-Methylisoxazole-5-carboxylic acid 2-benzyl hydrazide
• 1085-32-1

• Inchi： 1S/C12H13N3O2/c1-9-7-11(17-15-9)12(16)14-13-8-10-5-3-2-4-6-10/h2-7,13H,8H2,1H3,(H,14,16)
• InChI Key： SZOGVNNFYRYSLY-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(NNCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.10089
• Monoisotopic Mass: 231.100777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 1.6

Experimental Properties

• Density: 1.1818 (rough estimate)
• Boiling Point: 373.33°C (rough estimate)
• Flash Point: 190.9°C
• Refractive Index: 1.5290 (estimate)
• PSA: 67.16
• LogP: 2.19940

5-Isoxazolecarboxylicacid, 3-methyl-, 2-(phenylmethyl)hydrazide Security Information

• Safety Term：x."> Poison by ingestion and intraperitoneal routes. When heated to decomposition it emits toxic fumes of NOx.
• Storage Condition：Ventilate and dry at low temperature, and store separately from food raw materials in the warehouse